2-[N-(Benzenesulfonyl)-5-chloro-2-methoxyanilino]-N-(1,3-benzodioxol-5-yl)acetamide
2-[N-(Benzenesulfonyl)-5-chloro-2-methoxyanilino]-N-(1,3-benzodioxol-5-yl)acetamide
LX-2343 is a neuroprotective agent for the treatment of Alzheimer's disease. LX2343 ameliorates cognitive dysfunction in APP/PS1 transgenic mice via both Aβ production inhibition and clearance promotion, which highlights the potential of LX2343 in the treatment of AD. LX2343 ameliorates the cognitive dysfunction in the AD model rats by suppressing OS-induced neuronal apoptosis and tauopathy, thus highlighting the potential of LX2343 for the treatment of AD.
Brand Name:
Vulcanchem
CAS No.:
333745-53-2
VCID:
VC0533876
InChI:
InChI=1S/C22H19ClN2O6S/c1-29-19-9-7-15(23)11-18(19)25(32(27,28)17-5-3-2-4-6-17)13-22(26)24-16-8-10-20-21(12-16)31-14-30-20/h2-12H,13-14H2,1H3,(H,24,26)
SMILES:
COC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CC=C4
Molecular Formula:
C22H19ClN2O6S
Molecular Weight:
474.9 g/mol
2-[N-(Benzenesulfonyl)-5-chloro-2-methoxyanilino]-N-(1,3-benzodioxol-5-yl)acetamide
CAS No.: 333745-53-2
Inhibitors
VCID: VC0533876
Molecular Formula: C22H19ClN2O6S
Molecular Weight: 474.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 333745-53-2 |
---|---|
Product Name | 2-[N-(Benzenesulfonyl)-5-chloro-2-methoxyanilino]-N-(1,3-benzodioxol-5-yl)acetamide |
Molecular Formula | C22H19ClN2O6S |
Molecular Weight | 474.9 g/mol |
IUPAC Name | 2-[N-(benzenesulfonyl)-5-chloro-2-methoxyanilino]-N-(1,3-benzodioxol-5-yl)acetamide |
Standard InChI | InChI=1S/C22H19ClN2O6S/c1-29-19-9-7-15(23)11-18(19)25(32(27,28)17-5-3-2-4-6-17)13-22(26)24-16-8-10-20-21(12-16)31-14-30-20/h2-12H,13-14H2,1H3,(H,24,26) |
Standard InChIKey | ZGYSGIYKAVUVOR-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CC=C4 |
Canonical SMILES | COC1=C(C=C(C=C1)Cl)N(CC(=O)NC2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CC=C4 |
Appearance | Solid powder |
Description | LX-2343 is a neuroprotective agent for the treatment of Alzheimer's disease. LX2343 ameliorates cognitive dysfunction in APP/PS1 transgenic mice via both Aβ production inhibition and clearance promotion, which highlights the potential of LX2343 in the treatment of AD. LX2343 ameliorates the cognitive dysfunction in the AD model rats by suppressing OS-induced neuronal apoptosis and tauopathy, thus highlighting the potential of LX2343 for the treatment of AD. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | LX2343 N-(1,3-benzodioxol-5-yl)-2-(5-chloro-2-methoxy(phenylsulfonyl)anilino)acetamide |
Reference | 1: Sun G, Wang J, Guo X, Lei M, Zhang Y, Wang X, Shen X, Hu L. Design, synthesis 2: Guo XD, Sun GL, Zhou TT, Wang YY, Xu X, Shi XF, Zhu ZY, Rukachaisirikul V, Hu 3: Guo XD, Sun GL, Zhou TT, Xu X, Zhu ZY, Rukachaisirikul V, Hu LH, Shen X. Small |
PubChem Compound | 1000980 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume